Cas no 121133-60-6 (3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-)

• Product Name: 3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-
• CAS No: 121133-60-6
• MF: C₁₁H₂₃NO₄
• MW: 233.304623842239
• CID: 200948
• PubChem ID: 129374
• Update Time: 2025-04-19

3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)- Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-
• (2R,3R,4R,5S)-2-(Hydroxymethyl)-1-pentyl-3,4,5-piperidinetriol
• N-pentyl-1-deoxynojirimycin
• (2R-(2alpha,3beta,4alpha,5beta))-2-(Hydroxymethyl)-1-pentyl-3,4,5-piperidinetriol
• (2R,3R,4R,5S)-2-(hydroxymethyl)-1-pentylpiperidine-3,4,5-triol
• 3,4,5-Piperidinetriol, 2-(hydroxymethyl)-1-pentyl-, (2R-(2alpha,3beta,4alpha,5beta))-
• Pentyldnm
• UNII-5M3UVZ2DXU
• SCHEMBL9798003
• 2-(hydroxymethyl)-1-pentylpiperidine-3,4,5-triol
• 5M3UVZ2DXU
• CHEMBL1651549
• 121133-60-6
• DTXSID50923694
• BDBM50335399
• N-pentyl-1-deoxy-nojirimycin

• Inchi： 1S/C11H23NO4/c1-2-3-4-5-12-6-9(14)11(16)10(15)8(12)7-13/h8-11,13-16H,2-7H2,1H3/t8-,9+,10-,11-/m1/s1
• InChI Key： HCZQIIVHWYFIPW-LMLFDSFASA-N
• SMILES： O[C@H]1[C@@H]([C@H](CN(CCCCC)[C@@H]1CO)O)O

Computed Properties

• Exact Mass: 233.162708
• Monoisotopic Mass: 233.162708
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: -0.1

Experimental Properties

• Density: 1.201
• Boiling Point: 405.5°Cat760mmHg
• Flash Point: 216.1°C
• Refractive Index: 1.539